(1H-Benzo[d]imidazol-4-yl)methanamine

• IUPAC Name: 1H-benzimidazol-4-ylmethanamine
• InChI: InChI=1S/C8H9N3/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3,5H,4,9H2,(H,10,11)
• InChI Key: HNANBZSSHVTMEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC=N2)CN
• Molecular Formula: C8H9N3
• DSSTOX Substance ID: DTXSID30494635
• Molecular Weight: 147.18 g/mol
• CAS RN: 64574-24-9

Description

(1H-Benzo[d]imidazol-4-yl)methanamine is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields.

Scientific Research Applications

• Synthesis and Characterization of Novel Derivatives :

  • Vishwanathan and Gurupadayya (2014) synthesized and characterized novel oxadiazole derivatives from benzimidazole, including compounds with (1H-Benzo[d]imidazol-2-yl)methanamine (Vishwanathan & Gurupadayya, 2014).

• Antimicrobial Activities :

  • Ajani et al. (2016) investigated 2-alkanamino benzimidazole derivatives, including (1H-benzo[d]imidazol-2-yl)methanamine, for their antimicrobial activity, showing significant potency as antimicrobial agents (Ajani et al., 2016).
  • Kumaravel and Raman (2017) synthesized Schiff base metal(II) complexes, including derivatives of (1H-benzo[d]imidazol-2-yl)methanamine, and evaluated their antimicrobial efficacy, indicating significant antibacterial and antifungal potencies (Kumaravel & Raman, 2017).

• Fluorescence Properties :

  • Wen-yao (2012) synthesized compounds with (1H-benzo[d]imidazol-2-yl)methanamine and studied their fluorescence properties, finding that these compounds can coordinate with Zn2+, resulting in strong fluorescence (Zheng Wen-yao, 2012).

• Corrosion Inhibition :

  • Yadav, Sarkar, and Purkait (2015) studied amino acid compounds, including 1-(1H-benzo[d]imidazole-2-yl)methanamines, as corrosion inhibitors for steel, demonstrating their effectiveness in preventing corrosion (Yadav et al., 2015).

• Antiviral and Antitumor Activity :

  • Galal et al. (2010) synthesized benzofuran-transition metal complexes with (1H-benzo[d]imidazol-2-yl)methanamine and tested their HIV inhibitory activity, finding them more potent than standard treatments (Galal et al., 2010).
  • Al-Hakimi et al. (2020) synthesized Schiff base ligands with (1H-benzo[d]imidazol-2-yl)methanamine and evaluated their antitumor activities, revealing significant cytotoxicity against various cancer cell lines (Al-Hakimi et al., 2020).

Future Directions

Future research directions could involve further exploration of the antimicrobial activity of “(1H-Benzo[d]imidazol-4-yl)methanamine” and related compounds. Additionally, the design, synthesis, and evaluation of new 1H-benzo[d]imidazole based PqsR inhibitors as adjuvant therapy for Pseudomonas aeruginosa infections could be a promising area of study.

Mechanism of Action

Target of Action

Benzimidazole derivatives have been known to interact with various biological targets, including enzymes and receptors .

Mode of Action

Benzimidazole derivatives are known to interact with their targets through various mechanisms, such as inhibition or activation .

Biochemical Pathways

Benzimidazole derivatives have been reported to influence various biochemical pathways, depending on their specific targets .

Pharmacokinetics

Due to the polar nature of the imidazole ring, the pharmacokinetic parameters of imidazole-containing compounds should be improved to a great extent .

Result of Action

Benzimidazole derivatives have been reported to exhibit a wide variety of biological activities, including antimicrobial, antiparasitic, and anticancer activities .